N-cyclopropyl-2-(3-oxo-1H-2-benzofuran-1-yl)acetamide

• IUPAC Name: N-cyclopropyl-2-(3-oxo-1H-2-benzofuran-1-yl)acetamide
• InChI: InChI=1S/C13H13NO3/c15-12(14-8-5-6-8)7-11-9-3-1-2-4-10(9)13(16)17-11/h1-4,8,11H,5-7H2,(H,14,15)
• InChI Key: DGIQDJDOCBXCDZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)CC2C3=CC=CC=C3C(=O)O2
• Molecular Formula: C13H13NO3
• Molecular Weight: 231.25 g/mol

Description

N-cyclopropyl-2-(3-oxo-1H-2-benzofuran-1-yl)acetamide, also known as CPA, is a novel compound that has gained significant attention in the field of medicinal chemistry. CPA is a potent inhibitor of the enzyme glycogen synthase kinase-3 (GSK-3), which is involved in several signaling pathways that regulate various cellular processes.

Mechanism of Action

N-cyclopropyl-2-(3-oxo-1H-2-benzofuran-1-yl)acetamide acts as a competitive inhibitor of GSK-3 by binding to the ATP-binding site of the enzyme. GSK-3 is a serine/threonine kinase that regulates several signaling pathways involved in various cellular processes such as cell proliferation, differentiation, apoptosis, and metabolism. By inhibiting GSK-3 activity, N-cyclopropyl-2-(3-oxo-1H-2-benzofuran-1-yl)acetamide modulates these pathways and exerts its therapeutic effects.
Biochemical and Physiological Effects:
N-cyclopropyl-2-(3-oxo-1H-2-benzofuran-1-yl)acetamide has been shown to have several biochemical and physiological effects in various disease models. In Alzheimer's disease, N-cyclopropyl-2-(3-oxo-1H-2-benzofuran-1-yl)acetamide reduces the formation of neurofibrillary tangles and amyloid plaques by inhibiting GSK-3 activity. In bipolar disorder, N-cyclopropyl-2-(3-oxo-1H-2-benzofuran-1-yl)acetamide has mood-stabilizing effects by regulating the activity of GSK-3. In cancer, N-cyclopropyl-2-(3-oxo-1H-2-benzofuran-1-yl)acetamide inhibits the growth of cancer cells by targeting GSK-3. In diabetes, N-cyclopropyl-2-(3-oxo-1H-2-benzofuran-1-yl)acetamide improves glucose tolerance and insulin sensitivity by inhibiting GSK-3 activity.

Advantages and Limitations for Lab Experiments

The advantages of using N-cyclopropyl-2-(3-oxo-1H-2-benzofuran-1-yl)acetamide in lab experiments include its high potency and selectivity for GSK-3 inhibition, its ability to cross the blood-brain barrier, and its favorable pharmacokinetic properties. However, the limitations of using N-cyclopropyl-2-(3-oxo-1H-2-benzofuran-1-yl)acetamide in lab experiments include its potential toxicity and the need for further studies to determine its safety and efficacy in humans.

Future Directions

Several future directions for the research on N-cyclopropyl-2-(3-oxo-1H-2-benzofuran-1-yl)acetamide include the development of novel derivatives with improved potency and selectivity for GSK-3 inhibition, the investigation of its safety and efficacy in human clinical trials, and the exploration of its potential therapeutic applications in other diseases such as Parkinson's disease and schizophrenia. Additionally, the elucidation of the structural basis of N-cyclopropyl-2-(3-oxo-1H-2-benzofuran-1-yl)acetamide binding to GSK-3 could provide insights into the design of more potent and selective inhibitors.

Synthesis Methods

The synthesis of N-cyclopropyl-2-(3-oxo-1H-2-benzofuran-1-yl)acetamide involves the reaction of cyclopropylamine with 3-oxo-1H-2-benzofuran-1-acetic acid in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The reaction is carried out in a suitable solvent such as dichloromethane or tetrahydrofuran (THF) under reflux conditions. The product is then purified by column chromatography to obtain pure N-cyclopropyl-2-(3-oxo-1H-2-benzofuran-1-yl)acetamide.

Scientific Research Applications

N-cyclopropyl-2-(3-oxo-1H-2-benzofuran-1-yl)acetamide has been extensively studied for its potential therapeutic applications in various diseases such as Alzheimer's disease, bipolar disorder, cancer, and diabetes. In Alzheimer's disease, GSK-3 is known to play a crucial role in the formation of neurofibrillary tangles and amyloid plaques, which are the hallmark features of the disease. N-cyclopropyl-2-(3-oxo-1H-2-benzofuran-1-yl)acetamide has been shown to inhibit GSK-3 activity and reduce the formation of these pathological features in animal models of Alzheimer's disease.
In bipolar disorder, GSK-3 is involved in the regulation of mood and behavior. N-cyclopropyl-2-(3-oxo-1H-2-benzofuran-1-yl)acetamide has been shown to have mood-stabilizing effects in animal models of bipolar disorder by inhibiting GSK-3 activity. In cancer, GSK-3 is involved in the regulation of cell proliferation and survival. N-cyclopropyl-2-(3-oxo-1H-2-benzofuran-1-yl)acetamide has been shown to inhibit the growth of cancer cells in vitro and in vivo by targeting GSK-3.
In diabetes, GSK-3 is involved in the regulation of glucose metabolism. N-cyclopropyl-2-(3-oxo-1H-2-benzofuran-1-yl)acetamide has been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes by inhibiting GSK-3 activity.